6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 6-methyl-4-[methyl(prop-2-ynyl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H12N2O2/c1-4-5-13(3)10-6-8(2)12-7-9(10)11(14)15/h1,6-7H,5H2,2-3H3,(H,14,15)
• InChI Key: XLAKWOCUWJBAHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)C(=O)O)N(C)CC#C

Description

6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid is a pyridine derivative characterized by:

• A methyl group at the 6-position of the pyridine ring.
• A methyl(prop-2-yn-1-yl)amino group at the 4-position.
• A carboxylic acid moiety at the 3-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyridine ring: Starting from a suitable precursor, such as 2,6-dimethylpyridine, the pyridine ring is constructed through cyclization reactions.

Introduction of the carboxylic acid group: The carboxylic acid group can be introduced via oxidation reactions using reagents like potassium permanganate or chromium trioxide.

Substitution with the methyl(prop-2-yn-1-yl)amino group: This step involves nucleophilic substitution reactions where the amino group is introduced using reagents like methylamine and propargyl bromide under basic conditions.

Industrial Production Methods

Industrial production of 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and process optimization to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides under basic or acidic conditions.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced alcohols or aldehydes, and substituted amino derivatives.

Scientific Research Applications

6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid

Key Structural Difference: Replacement of the methylamino group with an oxyamino group (oxygen atom in the substituent chain).

• Reduced lipophilicity due to the oxygen atom could affect membrane permeability and bioavailability.

Property	6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic Acid	6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid
Substituent at 4-position	Methyl(prop-2-yn-1-yl)amino	(Prop-2-yn-1-yloxy)amino
Predicted LogP*	~1.8 (estimated higher lipophilicity)	~1.2 (estimated lower lipophilicity)
Solubility	Moderate in organic solvents	Higher in aqueous solutions

*LogP values are hypothetical due to lack of experimental data.

2-Chloro-6-methylpyrimidine-4-carboxylic Acid (CAS 89581-58-8)

Key Structural Differences :

• Pyrimidine ring (vs. pyridine).
• Chloro group at the 2-position (vs. methylamino group).
• Carboxylic acid at the 4-position (vs. 3-position).

• Impact on Properties: The chloro group is a strong electron-withdrawing substituent, increasing electrophilicity and reactivity in nucleophilic substitution reactions compared to the amino group in the target compound . Pyrimidine’s aromatic system with two nitrogen atoms may alter binding affinity in biological systems (e.g., enzyme inhibition).

6-Methyl-1-(3-(trifluoromethyl)benzyl)pyrazole-3-carboxylic Acid (FMPPP)

Key Structural Differences :

• Pyrazole ring fused with pyridinone (vs. standalone pyridine).
• Trifluoromethylbenzyl group (vs. propynylamino group).

• Impact on Properties :
  • The trifluoromethyl group enhances metabolic stability and hydrophobic interactions in drug-receptor binding, as demonstrated in FMPPP’s anti-proliferative activity against prostate cancer .
  • The propynyl group in the target compound may offer unique reactivity (e.g., click chemistry applications) but lacks the electron-withdrawing effects of trifluoromethyl.

Heterocyclic Amines in Cooked Food (e.g., 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine)

Key Structural Differences :

• Imidazopyridine core (vs. pyridine).
• Amino group at the 2-position (vs. methylamino group at 4-position).

• However, the target compound’s propynyl group may alter metabolic pathways, reducing genotoxic risks .

Biological Activity

6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS No. 91350-91-3) is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity associated with this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid is $C_{11}H_{12}N_{2}O_{2}$. The compound features a pyridine ring with a carboxylic acid group and a propynylamine substituent, which may contribute to its biological activity.

Research indicates that compounds similar to 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine derivatives often exhibit various pharmacological effects:

• Anti-inflammatory Activity : Some studies have demonstrated that related pyridine derivatives can act as antagonists to prostaglandin E2 (PGE2), which is involved in inflammatory responses. For instance, a derivative showed an IC50 value of 123 nM in inhibiting PGE2-induced TNFα reduction in human whole blood assays .
• Antimicrobial Effects : The compound's structure suggests potential interactions with bacterial enzymes or receptors. Similar compounds have shown activity against Gram-negative bacteria through mechanisms involving DNA gyrase inhibition .
• Neuropathic Pain Relief : Recent studies have highlighted the potential of pyridine derivatives in alleviating neuropathic pain by acting on sigma receptors, which are implicated in pain modulation .

Case Studies and Research Findings

Several studies have explored the biological activities of pyridine derivatives, providing insights into the efficacy and safety profiles of these compounds.

Table 1: Summary of Biological Activities

Activity Type	Compound/Derivative	IC50/Effectiveness	Reference
Anti-inflammatory	6-Alkyl-substituted pyridines	123 nM
Antimicrobial	Related pyridines	Effective against Gram-negative bacteria
Neuropathic Pain Relief	Pyridine derivatives	Significant reduction in mechanical allodynia

Pharmacokinetics and Safety Profile

Pharmacokinetic studies are crucial for understanding how compounds like 6-Methyl-4-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid behave in biological systems. While specific data on this compound is limited, similar compounds have shown favorable absorption and distribution characteristics, with metabolic pathways that suggest low toxicity profiles when administered at therapeutic doses.